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Compound of Interest

Compound Name: (R)-MIK665

Cat. No.: B609037 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed information on the solubility and preparation of (R)-
MIK665 in Dimethyl Sulfoxide (DMSO) for research applications. (R)-MIK665 (also known as

S64315) is a potent and selective inhibitor of the anti-apoptotic protein Myeloid Cell Leukemia 1

(Mcl-1).[1] It is a crucial tool for studying apoptosis and has potential as an antineoplastic

agent.

Data Presentation
Table 1: Solubility of (R)-MIK665 in DMSO

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b609037?utm_src=pdf-interest
https://www.benchchem.com/product/b609037?utm_src=pdf-body
https://www.benchchem.com/product/b609037?utm_src=pdf-body
https://www.benchchem.com/product/b609037?utm_src=pdf-body
https://www.selleckchem.com/products/s64315-mik665.html
https://www.benchchem.com/product/b609037?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source

Solubility in DMSO ≥ 125 mg/mL
Molnova[2], Xcess

Biosciences[3]

Molar Concentration 142.79 mM
Molnova[2], Xcess

Biosciences[3]

Alternative Solubility 100 mg/mL Selleck Chemicals[1]

Alternative Molar Conc. 114.23 mM Selleck Chemicals[1][4]

Note

Moisture-absorbing DMSO can

reduce solubility. It is

recommended to use fresh,

anhydrous DMSO.

Selleck Chemicals[1]

Signaling Pathway
(R)-MIK665 functions by binding to the BH3-binding groove of the Mcl-1 protein, an anti-

apoptotic member of the Bcl-2 family.[5] This inhibition prevents Mcl-1 from sequestering pro-

apoptotic proteins like Bak and Bax. Freed Bak and Bax can then oligomerize at the

mitochondrial outer membrane, leading to mitochondrial outer membrane permeabilization

(MOMP), cytochrome c release, and subsequent caspase activation, ultimately resulting in

apoptosis.
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Caption: (R)-MIK665 induced apoptosis signaling pathway.

Experimental Protocols
Protocol 1: Preparation of a 100 mM Stock Solution of
(R)-MIK665 in DMSO
This protocol describes the preparation of a high-concentration stock solution of (R)-MIK665 for

in vitro experiments.

Materials:

(R)-MIK665 powder (Formula Weight: 875.41 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipette

Procedure:

Weighing: Accurately weigh out 8.75 mg of (R)-MIK665 powder and transfer it to a sterile

microcentrifuge tube.

Solvent Addition: Add 100 µL of anhydrous DMSO to the tube containing the (R)-MIK665
powder.

Dissolution: Vortex the solution vigorously until the powder is completely dissolved. Gentle

warming in a 37°C water bath can be used to aid dissolution if necessary. Ensure the final

solution is clear and free of particulates.

Storage: Store the 100 mM stock solution at -20°C or -80°C for long-term storage. It is

advisable to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
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cycles.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol provides a general guideline for diluting the DMSO stock solution for use in cell

culture experiments.

Materials:

100 mM (R)-MIK665 in DMSO stock solution

Appropriate cell culture medium

Sterile dilution tubes

Calibrated pipettes

Procedure:

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

100 mM stock solution in cell culture medium. For example, to make a 1 mM intermediate

solution, add 10 µL of the 100 mM stock to 990 µL of cell culture medium.

Final Working Solution: Further dilute the intermediate solution to the desired final

concentration for your experiment. For instance, to treat cells with 1 µM (R)-MIK665, add 1

µL of the 1 mM intermediate solution to 1 mL of cell culture medium.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium as is present in the (R)-MIK665 treated samples. It is

recommended to keep the final DMSO concentration below 0.5% (v/v) to minimize solvent-

induced cytotoxicity.

Experimental Workflow
The following diagram illustrates a typical workflow for evaluating the efficacy of (R)-MIK665 in

a cancer cell line.
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Caption: A standard experimental workflow for in vitro testing of (R)-MIK665.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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